1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene

• IUPAC Name: 1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene
• InChI: InChI=1S/C19H24O3/c1-15-9-10-19(16(2)13-15)22-12-5-4-11-21-18-8-6-7-17(14-18)20-3/h6-10,13-14H,4-5,11-12H2,1-3H3
• InChI Key: YOJDRGDRXZMMPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCCOC2=CC=CC(=C2)OC)C
• Molecular Formula: C19H24O3
• Molecular Weight: 300.4 g/mol

Description

1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene, also known as GW501516, is a synthetic compound that belongs to the family of peroxisome proliferator-activated receptor (PPAR) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, its ability to enhance endurance and performance has made it a popular drug among athletes and bodybuilders.

Mechanism of Action

1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene works by activating PPARδ, a nuclear receptor that regulates various metabolic processes such as glucose and lipid metabolism, inflammation, and mitochondrial biogenesis. Activation of PPARδ leads to an increase in fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and performance. It also decreases the expression of genes involved in inflammation and lipid synthesis, leading to a reduction in adiposity and improved insulin sensitivity.
Biochemical and Physiological Effects:
1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene has been shown to have several biochemical and physiological effects, including increased endurance, improved lipid metabolism, reduced inflammation, and improved insulin sensitivity. It has also been shown to increase mitochondrial biogenesis and decrease adiposity in various animal models.

Advantages and Limitations for Lab Experiments

1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene has several advantages for lab experiments, including its ability to improve endurance and performance, reduce inflammation, and improve insulin sensitivity. However, its use in animal models can be limited by its potential side effects, such as liver toxicity and cancer development.

Future Directions

For the study of 1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene include further investigation of its potential therapeutic applications in the treatment of metabolic disorders, as well as its potential use as a performance-enhancing drug. The development of safer and more effective PPARδ agonists may also be an area of future research. Additionally, the mechanisms underlying the potential side effects of 1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene should be further explored to ensure its safety for use in humans.

Synthesis Methods

1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene can be synthesized using a multi-step process that involves the reaction of 2,4-dimethylbenzene with 4-bromobutyl-3-methoxyphenol in the presence of a base such as potassium carbonate. The resulting product is then reacted with 1-bromo-4-chlorobutane to form the final compound. The purity and yield of the product can be improved by using various purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-[4-(3-methoxyphenoxy)butoxy]-2,4-dimethylbenzene has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders. It has been shown to improve insulin sensitivity, reduce inflammation, and decrease lipid accumulation in various animal models. However, its ability to enhance endurance and performance has also led to its use in sports and fitness.